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Compound of Interest

Compound Name: 1-Isopropylimidazole

Cat. No.: B1312584

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the safety and handling precautions for 1-
Isopropylimidazole (CAS No. 4532-96-1). The information herein is intended to equip
laboratory and research personnel with the necessary knowledge to handle this compound
safely and effectively, minimizing exposure risks and ensuring a secure working environment.

Chemical Identification and Properties

1-Isopropylimidazole, also known as 1-(propan-2-yl)-1H-imidazole, is a light yellow to
colorless transparent liquid.[1][2][3][4] It is a versatile organic compound used as an
intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1][3]
[5] Its imidazole ring structure, substituted with an isopropyl group, gives it a unique reactivity
profile.[5]

Physical and Chemical Data

The following table summarizes the key physical and chemical properties of 1-
Isopropylimidazole.
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Property Value Source(s)

Molecular Formula C6H10N2 [1112][3]

Molecular Weight 110.16 g/mol [2][41[6]
Light yellow or colorless

Appearance o [11121[3114]
transparent liquid

N ) 203.3 £ 9.0 °C at 760 mmHg;

Boiling Point [L][21[4116][7]
104°C at 7 mmHg

Density 0.96-1.0+0.1g/cm? [1][2]14]

_ 76.7 £18.7 °C; 126°C
Flash Point [1][2][4]

(literature)

Vapour Pressure

0.4 £ 0.4 mmHg at 25°C

[1]

Refractive Index

1.4800 to 1.4840; 1.513

[1](7]

pKa

7.15 £ 0.20 (Predicted)

[3]7]

LogP

0.67

[1]

Hazard Identification and Classification

1-Isopropylimidazole is classified as a hazardous substance. It is crucial to understand its

potential health effects and physical hazards to ensure proper handling.

GHS Hazard Statements

The compound is associated with the following GHS hazard statements:

e H227: Combustible liquid.[8][9]

e H302: Harmful if swallowed.[8]

e H311: Toxic in contact with skin.[8]

e H314: Causes severe skin burns and eye damage.[8]
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e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]

o H361: Suspected of damaging fertility or the unborn child.[8]

Toxicological Summary

While specific toxicological data for 1-Isopropylimidazole is limited, information for the related
compound 1-Methylimidazole suggests potential hazards.

Toxicity Metric Value Species Source(s)

[10] (for 1-

Acute Oral LD50 1130 mg/kg Rat o
Methylimidazole)

[10] (for 1-

Acute Dermal LD50 400 - 600 mg/kg Rabbit o
Methylimidazole)

The substance is considered very hazardous in case of skin contact (irritant) and ingestion.[10]
Repeated or prolonged exposure can cause damage to the upper respiratory tract, skin, and
eyes.[10]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict protocols is mandatory when working with 1-Isopropylimidazole.

General Handling Protocol

» Risk Assessment: Before commencing any work, perform a thorough risk assessment.
Identify potential hazards and establish control measures.

» Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4. This
includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and
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a lab coat.[2][8]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and other
sources of ignition.[8][9] Use non-sparking tools and take precautionary measures against
static discharge.[2][8]

e Hygiene: Do not eat, drink, or smoke in the work area.[8] Wash hands thoroughly after
handling.[2][8]

o Storage: Store in a tightly sealed container in a dry, well-ventilated place, away from
incompatible materials such as oxidizing agents.[7][10] Keep the container cool.[9]

Accidental Release (Spill) Protocol

o Evacuation: Evacuate non-essential personnel from the spill area.[2][11]
o Ventilation: Ensure adequate ventilation.
« Ignition Sources: Remove all sources of ignition.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2]

o Absorption: For small spills, absorb with an inert material (e.g., sand, vermiculite) and collect
for disposal.

» Personal Protection: Responders must wear appropriate PPE, including respiratory
protection if vapors are present.[2][8]

» Disposal: Dispose of contaminated material in suitable, closed containers according to local,
state, and federal regulations.[2][8]

Personal Protective Equipment (PPE)

The following diagram illustrates the logical selection of PPE based on identified hazards.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.tcichemicals.com/CA/en/p/I0845
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11009676.htm
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.tcichemicals.com/CA/en/p/I0845
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.guidechem.com/msds/4532-96-1.html
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.chemicalbook.com/msds/1-isopropylimidazole.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m50834?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Required Personal Protective Equipment

Chemical-Resistant Gloves
Protects Skin (e.g., Nitrile, Neoprene)
Identified Hazards
H314: Severe Skin Burns 7 Protective Clothing
H311: Toxic in Contact with Skin (Lab Coat, Full Suit)
H314: Severe Eye Damage Protects Eyes & Face Chemical Goggles & Face Shield

Vapor Respirator
(in case of insufficient ventilation)

H227: Combustible Liquid Prevents Ignition Flame-Retardant Clothing

%

Protects Respiratory System

Inhalation Hazard

Click to download full resolution via product page
Caption: Logical workflow for selecting appropriate PPE for 1-Isopropylimidazole.
First Aid Measures
Immediate medical attention is crucial in case of exposure.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[8][10]
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o Skin Contact: Immediately remove all contaminated clothing.[8] Flush skin with plenty of
water for at least 15 minutes.[10] Seek immediate medical attention.[8][10]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[8][10] If not breathing, give artificial respiration.[10] Seek immediate medical
attention.[8]

 Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[8] Never give anything by
mouth to an unconscious person.[10] Seek immediate medical attention.[8][10]

Fire Fighting and Reactivity

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

e Specific Hazards: The compound is a combustible liquid.[8][9] Vapors may form explosive
mixtures with air.

o Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[2][8]

o Reactivity: Stability data is not readily available, but it is incompatible with strong oxidizing
agents.[10]

Workflow for Safe Chemical Handling

The following diagram outlines a logical workflow for the safe handling of 1-
Isopropylimidazole from procurement to disposal.
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Further Use

Follow Spill Protocol

Temporary Storage
(Labeled, Ventilated)

Waste Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: A logical workflow for the safe lifecycle management of 1-Isopropylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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